Cas no 612489-68-6 (Propanedioic acid, (13E)-13-docosenyl-)

• Product Name: Propanedioic acid, (13E)-13-docosenyl-
• CAS No: 612489-68-6
• MF: C₂₅H₄₆O₄
• MW: 410.630348682404
• CID: 487147
• PubChem ID: 71397805
• Update Time: 2025-04-19

Propanedioic acid, (13E)-13-docosenyl- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (13E)-13-docosenyl-
• 2-docos-13-enylpropanedioic acid
• 612489-68-6
• (Docos-13-en-1-yl)propanedioic acid
• DTXSID30819268

• Inchi： 1S/C25H46O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24(26)27)25(28)29/h9-10,23H,2-8,11-22H2,1H3,(H,26,27)(H,28,29)
• InChI Key： NLUZWUZYMNJICA-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)CCCCCCCCCCCCC=CCCCCCCCC)=O

Computed Properties

• Exact Mass: 410.33978
• Monoisotopic Mass: 410.33960994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 22
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 10.3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6